Cas no 1361803-53-3 (2',5'-Dichloro-2,3,5-trifluoro-biphenyl)

• Product Name: 2',5'-Dichloro-2,3,5-trifluoro-biphenyl
• CAS No: 1361803-53-3
• MF: C₁₂H₅Cl₂F₃
• MW: 277.069311857224
• CID: 4996147
• Update Time: 2025-05-19

2',5'-Dichloro-2,3,5-trifluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dichloro-2,3,5-trifluoro-biphenyl

• Inchi： 1S/C12H5Cl2F3/c13-6-1-2-10(14)8(3-6)9-4-7(15)5-11(16)12(9)17/h1-5H
• InChI Key： NWTABBFSGFQLKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=C(C=1F)F)F)Cl

Computed Properties

• Exact Mass: 275.972
• Monoisotopic Mass: 275.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0

Additional information on 2',5'-Dichloro-2,3,5-trifluoro-biphenyl

Comprehensive Overview of 2',5'-Dichloro-2,3,5-trifluoro-biphenyl (CAS No. 1361803-53-3)

The compound 2',5'-Dichloro-2,3,5-trifluoro-biphenyl (CAS No. 1361803-53-3) is a halogenated biphenyl derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This polychlorinated trifluorobiphenyl is part of a broader class of compounds that are often studied for their stability and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound for its potential role in advanced material science and specialty chemical synthesis.

One of the key reasons 2',5'-Dichloro-2,3,5-trifluoro-biphenyl stands out is its molecular structure, which combines chlorine and fluorine atoms on a biphenyl backbone. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in the development of high-performance materials. The presence of both chlorine and fluorine atoms enhances its reactivity in cross-coupling reactions, a feature that is highly sought after in pharmaceutical and agrochemical research. Recent studies have explored its utility in creating novel organic electronic materials, which are pivotal in the development of next-generation semiconductors and OLED technologies.

In the context of environmental and sustainability trends, 2',5'-Dichloro-2,3,5-trifluoro-biphenyl has been a subject of scrutiny. While it is not classified as a hazardous substance, its structural similarity to other halogenated aromatics has prompted investigations into its biodegradability and ecological impact. Modern analytical techniques, such as high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS), are routinely employed to monitor its presence in environmental samples. These efforts align with the growing demand for green chemistry solutions and safer alternatives in industrial processes.

The synthesis of 2',5'-Dichloro-2,3,5-trifluoro-biphenyl typically involves multi-step reactions, including halogenation and cross-coupling methodologies. Advanced catalytic systems, such as palladium-catalyzed reactions, are often employed to achieve high yields and selectivity. This compound's synthetic accessibility has made it a focal point in academic research, particularly in studies exploring structure-activity relationships (SAR) for designing new functional materials. Its compatibility with various reaction conditions further underscores its versatility as a building block in organic synthesis.

From an industrial perspective, 2',5'-Dichloro-2,3,5-trifluoro-biphenyl is valued for its potential applications in specialty polymers and liquid crystals. Its ability to modify the thermal and optical properties of materials makes it a candidate for use in displays, sensors, and other high-tech applications. Additionally, its role in the development of fluorinated agrochemicals has been explored, given the increasing demand for crop protection agents with improved efficacy and environmental profiles. These applications highlight the compound's relevance in addressing contemporary challenges in agriculture and technology.

As the scientific community continues to investigate halogenated biphenyl derivatives, 2',5'-Dichloro-2,3,5-trifluoro-biphenyl remains a compound of significant interest. Its combination of chemical stability and functional diversity positions it as a key player in the evolution of advanced materials and sustainable chemistry. Future research is likely to uncover even more innovative uses for this compound, further solidifying its importance in both academic and industrial settings.